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Compound of Interest

Compound Name: Methyl methylcarbamate

CAS No.: 6642-30-4

Cat. No.: B1583377

Get Quote

CAS Registry Number: 6642-30-4 Chemical Formula: C

H

NO

Molecular Weight: 89.09 g/mol IUPAC Name: Methyl methylcarbamate

Part 1: Executive Summary & Compound Identity
This technical guide provides a comprehensive spectroscopic analysis of Methyl N-

methylcarbamate (also known as methyl methylcarbamate). It is critical to distinguish this

compound from its non-methylated analog, Methyl Carbamate (CAS 598-55-0), and the di-

methylated analog, Methyl N,N-dimethylcarbamate.

Methyl N-methylcarbamate is a key intermediate in the synthesis of carbamate pesticides and

pharmaceuticals. Its structural characterization relies on the distinct electronic environments of

the N-methyl and O-methyl groups, which can be resolved using high-field NMR and specific IR

vibrational modes.
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Chemical Structure[1][2][3][4][5][6][7][8][9]
The molecule features a central carbonyl group bonded to an amino group and a methoxy

group. The nitrogen atom bears a single methyl substituent and one proton, introducing

characteristic coupling in the NMR spectrum.

SMILES:CNC(=O)OC InChI Key:NYXHSRNBKJIQQG-UHFFFAOYSA-N

Part 2: Synthesis & Preparation Protocol
To ensure the spectral data presented corresponds to a high-purity standard, we define the

synthesis pathway. The "Green Chemistry" route utilizing Dimethyl Carbonate (DMC) is

preferred over the phosgene/chloroformate route for safety and purity profiles.

Experimental Protocol: DMC-Mediated Synthesis
Reagents:

Methylamine (aqueous solution or gas)

Dimethyl Carbonate (DMC)[1][2][3][4]

Catalyst: 1,3-Dimethylurea (DMU) or basic catalyst (e.g., K

CO

)

Workflow:

Charge: Load a high-pressure stainless steel reactor with DMC and Methylamine (molar ratio

15:1 to favor mono-substitution).

Reaction: Heat to 80–120 °C under autogenous pressure (approx. 0.1–0.5 MPa) for 2–6

hours.

Purification:

Remove excess DMC via rotary evaporation.
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Distill the residue under reduced pressure (bp ~170 °C at atm, lower at vacuum) to isolate

Methyl N-methylcarbamate as a colorless liquid/low-melting solid.

Synthesis Workflow Diagram

Reagents:
Methylamine + Dimethyl Carbonate

Reactor:
80-120°C, 2-6 hrs

Catalyst: Basic

Charge Crude Mixture:
Product + Excess DMC + MeOH

Reaction Complete Distillation:
Remove DMC/MeOH

Evaporation
Final Product:

Methyl N-methylcarbamate
(>98% Purity)

Vacuum Distillation

Click to download full resolution via product page

Caption: Green synthesis pathway for Methyl N-methylcarbamate using Dimethyl Carbonate

(DMC).

Part 3: Spectroscopic Data Analysis
Infrared Spectroscopy (IR)
The IR spectrum of Methyl N-methylcarbamate is characterized by the secondary amide

functionality. The presence of the N-H bond distinguishes it from N,N-dimethylcarbamates.
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Functional Group
Wavenumber (cm

)
Intensity Assignment

N-H Stretch 3300 – 3400 Medium, Broad

Secondary

amine/amide stretch.

Diagnostic for N-

mono-substitution.

C-H Stretch 2950 – 2990 Medium

Asymmetric methyl C-

H stretch (

and

).

C=O Stretch 1700 – 1725 Strong

Carbamate carbonyl.

Shifts slightly lower

than esters due to

resonance with N.

Amide II 1520 – 1550 Medium
N-H bending mixed

with C-N stretching.

C-N Stretch 1250 – 1270 Strong
Amide C-N bond

vibration.

C-O Stretch 1100 – 1150 Strong
Ester C-O-C

asymmetric stretch.

Interpretation: The sharp carbonyl band at ~1710 cm

combined with the N-H stretch at ~3350 cm

confirms the carbamate linkage. Absence of a peak at ~3350 cm

would indicate the N,N-dimethyl impurity.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural validation. The key feature is the coupling between

the N-H proton and the N-methyl protons, which splits the N-methyl signal into a doublet.
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H NMR Data (300 MHz, CDCl

)
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

4.80 – 5.20 Broad Singlet 1H -

N-H

(Exchangeable).

Chemical shift

varies with

concentration

and temperature.

3.65 – 3.70 Singlet 3H -

O-CH

(Methoxy).

Deshielded by

oxygen.

2.78 – 2.82 Doublet 3H Hz

N-CH

. Coupled to N-H

proton.

Critical Analysis:

Solvent Effects: In DMSO-

, the N-H signal may shift downfield (approx. 7.0 ppm) and appear sharper, showing clearer
coupling to the methyl group.

Coupling: The doublet at ~2.8 ppm is the "fingerprint" for the N-methyl group. If this signal

appears as a singlet, it suggests rapid proton exchange or loss of the N-H proton.

C NMR Data (75 MHz, CDCl

)
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Shift (

, ppm)
Carbon Type Assignment

157.5 Quaternary (C=O)
Carbonyl. Typical carbamate

region.[5]

52.3
Primary (CH

)

O-CH

. Deshielded by oxygen.

27.6
Primary (CH

)

N-CH

. Shielded relative to O-methyl.

NMR Logic Diagram

Methyl N-methylcarbamate
CH3-NH-C(=O)-O-CH3

N-H Proton
Broad Singlet

~5.0 ppm

Amide H

N-Methyl (CH3)
Doublet (J=5Hz)

~2.8 ppm

Amine Methyl
O-Methyl (CH3)

Singlet
~3.7 ppm

Ester Methyl

Coupling (Splitting)

Click to download full resolution via product page

Caption: 1H NMR assignment logic showing the coupling relationship between N-H and N-

Methyl groups.
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Mass Spectrometry (MS)
The mass spectrum follows a characteristic fragmentation pattern for N-methyl carbamates,

dominated by alpha-cleavage and McLafferty-like rearrangements.

Ionization Mode: Electron Impact (EI, 70 eV)

m/z (Mass-to-
Charge)

Ion Type Fragment Structure Interpretation

89 M
Molecular Ion. Often

weak in aliphatic

carbamates.

58 Base Peak candidate

Loss of methoxy

radical. Formation of

methyl isocyanate

cation species.

57 Fragment
Loss of methanol via

rearrangement.

31 Fragment

Methoxy cation. Very

common in methyl

esters.

30 Fragment

Primary amine

fragment (alpha-

cleavage).

Fragmentation Pathway
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Molecular Ion (M+)
m/z 89

[M - OMe]+
m/z 58- OCH3 (31)

[M - MeOH]+
m/z 57

- CH3OH (32)

[CH2=NH2]+
m/z 30

Alpha Cleavage
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Caption: Primary fragmentation pathways observed in EI-MS for Methyl N-methylcarbamate.

Part 4: Quality Control & Impurity Profiling
When analyzing commercial or synthesized samples, use the following checkpoints to validate

purity:

Distinguishing from Methyl Carbamate (

):

NMR: Methyl carbamate shows a broad singlet for

(2 protons) at ~5.3 ppm and no N-methyl doublet at 2.8 ppm.

MW: Methyl carbamate has a molecular weight of 75 (M+ 75 vs 89).[6]

Distinguishing from Dimethyl Carbonate (DMC) Solvent:

NMR: DMC shows a single sharp singlet at ~3.75 ppm. This can overlap with the

of the product. Look for the

doublet at 2.8 ppm to confirm product presence.

Boiling Point: DMC boils at 90 °C; Methyl N-methylcarbamate boils >170 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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